Cas no 2639403-27-1 (Tert-butyl 2-(3-methylphenyl)-2-(piperazin-1-yl)acetate)

• Product Name: Tert-butyl 2-(3-methylphenyl)-2-(piperazin-1-yl)acetate
• CAS No: 2639403-27-1
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5642140
• PubChem ID: 165901198
• Update Time: 2025-06-08

Tert-butyl 2-(3-methylphenyl)-2-(piperazin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2639403-27-1
• tert-butyl 2-(3-methylphenyl)-2-(piperazin-1-yl)acetate
• EN300-27782224
• Tert-butyl 2-(3-methylphenyl)-2-(piperazin-1-yl)acetate

• Inchi： 1S/C17H26N2O2/c1-13-6-5-7-14(12-13)15(16(20)21-17(2,3)4)19-10-8-18-9-11-19/h5-7,12,15,18H,8-11H2,1-4H3
• InChI Key： DVCPASCHXGAXHI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C1C=CC=C(C)C=1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 2-(3-methylphenyl)-2-(piperazin-1-yl)acetate

Comprehensive Overview of Tert-butyl 2-(3-methylphenyl)-2-(piperazin-1-yl)acetate (CAS No. 2639403-27-1)

Tert-butyl 2-(3-methylphenyl)-2-(piperazin-1-yl)acetate (CAS No. 2639403-27-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperazine and tert-butyl ester functional groups, is widely studied for its potential applications in drug development and medicinal chemistry. The presence of both aromatic and aliphatic moieties in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for piperazine derivatives like Tert-butyl 2-(3-methylphenyl)-2-(piperazin-1-yl)acetate has surged due to their role in designing CNS-targeting drugs and GPCR modulators. Researchers are particularly interested in its potential to act as a pharmacophore in neurology and oncology. The compound's CAS No. 2639403-27-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Tert-butyl 2-(3-methylphenyl)-2-(piperazin-1-yl)acetate involves multi-step organic reactions, including alkylation and esterification. Its tert-butyl group enhances stability, while the piperazine ring contributes to its binding affinity with biological targets. These properties align with current trends in fragment-based drug discovery (FBDD), where small molecules like this are used to build larger, more complex therapeutics.

From an industrial perspective, CAS No. 2639403-27-1 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly routes to produce such intermediates, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), making the compound a topic of interest beyond pure science.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing Tert-butyl 2-(3-methylphenyl)-2-(piperazin-1-yl)acetate. Purity and yield optimization are common challenges addressed in peer-reviewed journals, with researchers sharing protocols to improve reproducibility. These discussions often appear in forums focused on organic synthesis optimization and process chemistry.

In summary, Tert-butyl 2-(3-methylphenyl)-2-(piperazin-1-yl)acetate (CAS No. 2639403-27-1) represents a bridge between academic research and industrial application. Its structural features and synthetic adaptability position it as a valuable tool for advancing precision medicine and small-molecule therapeutics. As the scientific community continues to explore its potential, this compound remains a focal point in modern chemical innovation.